3-(1-benzothiophen-3-yl)-2-cyano-N-[(furan-2-yl)methyl]prop-2-enamide

• IUPAC Name: 3-(1-benzothiophen-3-yl)-2-cyano-N-(furan-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C17H12N2O2S/c18-9-12(17(20)19-10-14-4-3-7-21-14)8-13-11-22-16-6-2-1-5-15(13)16/h1-8,11H,10H2,(H,19,20)
• InChI Key: ZXBYCUGXKOYBQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C=C(C#N)C(=O)NCC3=CC=CO3
• Molecular Formula: C17H12N2O2S
• Molecular Weight: 308.4 g/mol

Description

Benzothiophene derivatives are a class of compounds that have been studied for their potential biological activities. They are often synthesized using coupling reactions and electrophilic cyclization reactions.

Synthesis Analysis

The synthesis of benzothiophene derivatives often involves the use of coupling reactions and electrophilic cyclization reactions. For example, a novel approach to the synthesis of naphtho[1,2-b]benzofuran derivatives based on the photochemical reaction of 2,3-disubstituted benzofurans was developed.

Molecular Structure Analysis

The molecular structure of benzothiophene derivatives can be complex, with various substituents attached to the benzothiophene core. The exact structure would depend on the specific substituents present.

Chemical Reactions Analysis

Benzothiophene derivatives can undergo various chemical reactions, including photoinduced 6π-electrocyclization to form naphtho[1,2-b]benzofurans.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiophene derivatives can vary greatly depending on their specific structure. For example, ethyl 3-(furan-2-yl)propionate, a related compound, has a molecular weight of 168.19, a refractive index of 1.459, and a boiling point of 212 °C.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound is involved in the synthesis of heterocyclic compounds which are critical in the development of pharmaceuticals and materials science. For example, it has been used in the synthesis of furan derivatives and enamino ketones through reactions with dibenzoylacetylene in the presence of triphenylphosphine, showcasing its utility in producing structurally diverse heterocycles (Yavari, Alizadeh, & Anary‐Abbasinejad, 2002). Additionally, it has facilitated the synthesis of 1,4-benzothiazinones, highlighting its role in generating compounds with potential biological activities (Stepanova, Dmitriev, & Maslivets, 2020).

Mechanism of Action

Target of Action

The primary target of this compound is the 5-HT1A serotonin receptors . These receptors play a crucial role in regulating numerous physiological functions, including thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep .

Mode of Action

The compound interacts with its targets through electrostatic interactions . The influence of the arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity has been studied . The most promising analogue displayed micromolar affinity toward 5-HT1A sites .

Biochemical Pathways

The compound affects the serotonin pathway . Serotonin (5-hydroxytryptamine, 5-HT) is an important neurotransmitter that has been consistently implicated in the pathophysiology of a number of psychiatric disorders such as depression and anxiety .

Result of Action

The compound’s action on the 5-HT1A receptors can lead to changes in various physiological functions regulated by serotonin. This includes potential effects on mood, appetite, and sleep . .

Safety and Hazards

The safety and hazards associated with benzothiophene derivatives would depend on their specific structure. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for accurate safety information.

Future Directions

Benzothiophene derivatives are a promising class of compounds for further study due to their potential biological activities. Future research could focus on synthesizing new benzothiophene derivatives and studying their biological activities.